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Compound of Interest

Compound Name: Photo-lysine

Cat. No.: B560627

For researchers at the forefront of drug development and scientific discovery, the responsible
management of laboratory chemicals is paramount. Photo-lysine, a photo-reactive amino acid
integral to studying protein interactions, requires specific handling and disposal protocols to
ensure laboratory safety and environmental compliance.[1][2][3] This guide provides a
comprehensive framework for the proper disposal of photo-lysine, grounded in established
safety practices.

Immediate Safety and Handling Protocols

Prior to initiating any disposal procedures, it is crucial to consult the manufacturer-provided
Safety Data Sheet (SDS) for the most specific and current safety information. In the absence of
a specific SDS for photo-lysine, the following general precautions for handling photo-reactive
and lysine-based compounds should be observed.

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or glasses.

e Hand Protection: Use appropriate chemical-resistant gloves.

o Respiratory Protection: In case of dust generation, a dust respirator is recommended.[4][5]
o Body Protection: A lab coat or other protective clothing should be worn.

Spill Management:
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In the event of a spill, immediately alert personnel in the vicinity.[4] For dry spills, avoid
generating dust.[4][5] Carefully sweep or vacuum the material into a sealed, labeled container
for disposal. For wet spills, absorb the material with an inert substance and place it in a suitable
container. Following cleanup, decontaminate the area with a suitable solvent and wash the
area with copious amounts of water.[4]

Step-by-Step Disposal Procedure

The disposal of photo-lysine must be conducted in accordance with all federal, state, and local
environmental regulations. Always consult your institution's Environmental Health and Safety
(EHS) department for specific guidance.

e Waste Characterization: Determine if the photo-lysine waste is contaminated with other
hazardous materials. This will dictate the appropriate disposal stream.

o Segregation: Do not mix photo-lysine waste with other chemical waste streams unless
explicitly permitted by your EHS office.

o Containerization: Place photo-lysine waste in a clearly labeled, sealed, and appropriate
waste container. The label should include the chemical name ("Photo-lysine waste") and
any known hazard information.

o Storage: Store the waste container in a designated, well-ventilated, and secure area away
from incompatible materials.

» Disposal: Arrange for pickup and disposal by a licensed professional waste disposal service.
Do not dispose of photo-lysine down the drain or in the regular trash.

Chemical and Physical Properties

A summary of the known properties of photo-lysine is provided below. This information is
essential for a comprehensive understanding and risk assessment.
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Property

Value

Molecular Formula

CeH12N40O2

Molecular Weight

172.19 g/mol [6]

Appearance

White to light yellow powder[5]

Storage Temperature

2-8°C[3]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of photo-

lysine.
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Photo-Lysine Disposal Decision Workflow

By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of photo-lysine, fostering a secure research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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